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Compound of Interest

Compound Name: Diisononyl! adipate

Cat. No.: B167168

A Comparative Guide to the Long-Term Stability of DINA and Other Plasticizers

For researchers, scientists, and drug development professionals, the selection of plasticizers in
polymeric materials is a critical decision that impacts the performance, safety, and long-term
stability of the final product. This guide provides an objective comparison of the long-term
stability of Diisononyl Adipate (DINA) against three other commonly used plasticizers: Di(2-
ethylhexyl) phthalate (DEHP), Diisononyl phthalate (DINP), and Dioctyl terephthalate (DOTP).
The following sections present a comprehensive analysis based on experimental data for
leaching, thermal stability, and performance after accelerated aging.

Executive Summary

Diisononyl Adipate (DINA) is a non-phthalate plasticizer that offers excellent low-temperature
flexibility and low volatility, contributing to its long-term stability in plasticized materials.[1][2][3]
Compared to the ortho-phthalates DEHP and DINP, DINA generally exhibits a more favorable
safety profile, making it a suitable alternative in applications with high safety standards, such as
food contact materials and medical devices.[4][5] While DEHP has been a widely used and
cost-effective plasticizer, concerns over its potential health risks have led to increasing
restrictions on its use.[6] DINP, a higher molecular weight phthalate, offers better permanence
than DEHP but still faces regulatory scrutiny.[1][7] DOTP, a terephthalate, is another non-
phthalate alternative with low volatility and good thermal stability, positioning it as a strong
competitor to DINA.[1][6] The choice between these plasticizers depends on the specific
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requirements of the application, including the need for low-temperature performance,
resistance to migration, and regulatory compliance.

Data Presentation

The following tables summarize the quantitative data on the long-term stability of DINA
compared to DEHP, DINP, and DOTP.

Table 1: Leaching/Migration Data

Leaching, or the migration of plasticizers from the polymer matrix, is a critical factor in the long-
term stability and safety of plasticized materials. The rate of leaching is influenced by the type
of plasticizer, the surrounding medium (simulant), temperature, and contact time.[4][8]
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Plasticize
Polymer
r

Simulant

Temperat
ure (°C)

Duration

Migration
ILeaching
Level

Referenc
e

DINA PVC

Acrtificial

Saliva

37

>0.33
pg/cm2/min

[9]

DINA PvC

Artificial

Sweat

37

> 3.23

ng/cmz/min

9]

DINA PVvC

Rapeseed
oil

Levels of
<0.005-
20.2 mg/kg

reported

[10]

DEHP pPvC

Olive Oil

Average
concentrati
on of 1.31
mg/kg
found in
olive oil

samples

[11]

DEHP PVC

Lipid
Emulsions

Average of
46.5 pg/ml

leached

[12]

DEHP PVC

Blood

High
migration
rate

observed

[13]

DINP PVvC

Olive Oil

Most
prevalent
compound
found in
olive oil,
with some
concentrati
ons

exceeding

[14][15]
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specific
migration

limits

Lower
volatility
and

DOTP PVvC - - - o [16]
migration
compared

to DINP

Key Observations from Leaching Data:

o DINA exhibits migration in both aqueous (artificial saliva and sweat) and fatty (rapeseed oil)
simulants.[9][10]

o Phthalates like DEHP and DINP show significant migration into fatty foods and simulants like
olive oil and lipid emulsions.[11][12][14][15]

» Higher molecular weight and branched structures, as seen in DINP and DOTP, generally
lead to reduced migration compared to the lower molecular weight DEHP.[1][7]

o DOTP is noted for its lower volatility and migration, enhancing product durability.[16]

Table 2: Thermal Stability (Thermogravimetric Analysis -
TGA)

Thermal stability is a measure of a material's resistance to decomposition at high temperatures.
Thermogravimetric analysis (TGA) is commonly used to determine the decomposition
temperature of plasticizers, which is an indicator of their performance during processing and in
high-temperature applications.
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. . Onset of )
Plasticizer . Key Observations Reference
Decomposition (°C)

Decomposes when
Gaseous state above .
DINA heated to boiling [2]
232°C _
point.

] One of the two typical
Approx. 220°C (in ]
DEHP weight-loss steps for [17]

PVC
) plasticized PVC.

Compared with other
non-phthalates in

DINP - L [17]
PVC, shows a specific

degradation profile.

Generally exhibits
DOTP - . [6]
good thermal stability.

Higher thermal
stability compared to

Adipates (general) - DOP has been [18][19]
reported for some bio-

based adipates.

Key Observations from Thermal Stability Data:

e DINA s described as very temperature resistant, changing to a gaseous state only at
temperatures above 232°C.[2]

e While direct comparative TGA data for DINA under the same conditions as the other
plasticizers is limited, adipate plasticizers, in general, are noted for their good thermal
stability, with some studies showing they outperform DOP (a close relative of DEHP).[18][19]

» The thermal stability of the plasticized PVC is a crucial factor, as the degradation of the
plasticizer can compromise the integrity of the polymer matrix.

Experimental Protocols
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Detailed methodologies are essential for the accurate assessment and comparison of
plasticizer performance. The following are generalized experimental protocols for the key tests
cited in this guide.

Leaching/Migration Testing (ASTM D1239 - Modified)

Objective: To quantify the amount of plasticizer that migrates from a polymer into a liquid
simulant over a specified period.

Methodology:

o Sample Preparation: Prepare polymer films or sections of a finished product with a known
surface area and weight.

o Simulant Selection: Choose appropriate simulants to represent the intended contact media.
Common simulants include:

[¢]

Distilled water (for agueous products)

[e]

Ethanol/water mixtures (for alcoholic products or as a fatty food simulant)

o

Olive oil, rapeseed olil, or n-hexane (for fatty products)

[¢]

Artificial saliva or sweat (for specific medical or consumer product applications)

o Extraction Conditions: Immerse the samples in the simulant at a controlled temperature (e.qg.,
37°C for physiological conditions, or higher for accelerated testing) for a defined duration.
Agitation may be applied to simulate use conditions.

e Analysis:

o Gravimetric Analysis: Weigh the polymer samples before and after extraction to determine
the weight loss due to plasticizer migration.

o Chromatographic Analysis (GC-MS or HPLC): Analyze the simulant to identify and quantify
the leached plasticizer. This is a more sensitive and specific method. A calibration curve is
created using known concentrations of the plasticizer to quantify the amount that has
migrated.
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Thermal Stability Testing (Thermogravimetric Analysis -
TGA)

Objective: To determine the thermal stability and decomposition temperature of the plasticizer.
Methodology:

o Sample Preparation: Place a small, accurately weighed sample of the pure plasticizer or the
plasticized polymer into a TGA sample pan.

 Instrumentation: Use a Thermogravimetric Analyzer.

e Thermal Program: Heat the sample from ambient temperature to a high temperature (e.g.,
600°C) at a constant heating rate (e.g., 10°C/min) in a controlled atmosphere (typically
nitrogen or air).

o Data Analysis: Record the sample weight as a function of temperature. The onset of
decomposition is identified as the temperature at which significant weight loss begins. The
resulting TGA curve provides a profile of the material's thermal stability.[20]

Accelerated Aging

Objective: To simulate the long-term effects of environmental conditions on the plasticized
material in a shorter timeframe.

Methodology:
o Sample Preparation: Prepare samples of the plasticized polymer.

e Aging Conditions: Expose the samples to elevated temperatures, humidity, and/or UV
radiation in a controlled environmental chamber. The specific conditions are chosen based
on the intended application and the desired acceleration factor. For example, aging at 60°C
for a specific duration can simulate several years of aging at room temperature.[21]

o Performance Evaluation: After the aging period, evaluate the material's properties, such as:

o Mechanical Properties: Tensile strength, elongation at break, and hardness.
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o Weight Loss: To determine the amount of plasticizer lost through volatilization.
o Visual Inspection: Changes in color, clarity, or the appearance of surface defects.
o Chemical Analysis: To assess any degradation of the polymer or plasticizer.

Mandatory Visualization

The following diagrams illustrate the experimental workflows and conceptual relationships
described in this guide.

Click to download full resolution via product page

Experimental workflow for determining plasticizer leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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